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Compound of Interest

Compound Name: Futoenone

Cat. No.: B021036 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides a comprehensive overview of the recommended procedures for the disposal of

Futoenone, a lignan compound used in various research applications. Due to the absence of a

publicly available, official Safety Data Sheet (SDS) for Futoenone (CAS No. 19913-01-0), a

conservative approach to its disposal is imperative, treating it as a potentially hazardous

chemical waste.

Immediate Safety and Handling
Before proceeding with any disposal-related activities, it is essential to handle Futoenone with

appropriate personal protective equipment (PPE) to minimize exposure risks.

Minimum PPE Requirements:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required. For handling larger quantities or when there

is a risk of splashing, a chemically resistant apron is recommended.

Engineering Controls:
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All handling of Futoenone, whether in solid or solution form, should be conducted within a

certified chemical fume hood to prevent the inhalation of any dust or aerosols.

Futoenone Disposal Protocol: A Step-by-Step Guide
The disposal of Futoenone must adhere to federal, state, and local regulations for hazardous

waste. Under no circumstances should Futoenone be disposed of down the drain or in regular

trash.

Waste Identification and Classification:

Treat all Futoenone waste, including pure compound, contaminated solutions, and any

materials used for spill cleanup, as hazardous chemical waste.

Without a specific SDS, a definitive U.S. Environmental Protection Agency (EPA)

hazardous waste classification (e.g., F-list, K-list, P-list, or U-list) cannot be assigned.

Therefore, it must be managed as an unclassified hazardous waste.

Waste Segregation and Storage:

Incompatible Materials: Store Futoenone waste separately from incompatible materials,

such as strong oxidizing agents, acids, and bases, to prevent violent reactions or the

release of toxic fumes.

Container Requirements:

Use a designated, leak-proof container that is compatible with Futoenone. Plastic

containers are generally preferred for chemical waste.

The original container, if in good condition, can be used for waste collection.

Ensure the container is kept closed at all times, except when adding waste.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."
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The label must include the full chemical name ("Futoenone"), the CAS number (19913-

01-0), and an approximate concentration and quantity of the waste.

Indicate the date when the waste was first added to the container.

Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated SAA at or near the point of

generation.

SAAs must be inspected weekly for any signs of leakage.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with all the necessary information about the waste, as

indicated on the label.

Do not attempt to transport the hazardous waste off-site yourself. Only licensed hazardous

waste transporters are authorized to do so.

Quantitative Data Summary
While specific quantitative data for Futoenone disposal is unavailable, the following table

summarizes general quantitative guidelines for laboratory hazardous waste management.
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Parameter Guideline Citation

Maximum SAA Storage

Volume
55 gallons of hazardous waste [1]

Maximum Acutely Toxic Waste
1 quart of liquid or 1 kilogram

of solid
[1]

pH for Drain Disposal

Not applicable for Futoenone.

Generally, aqueous solutions

with a pH between 5.5 and

10.5 may be drain disposable

with prior EHS approval.

[2]

Container Rinsing

Empty containers of hazardous

chemicals should be triple-

rinsed with a suitable solvent.

The rinsate must be collected

as hazardous waste.

Experimental Protocols
There are no specific experimental protocols cited for the disposal of Futoenone. The

recommended procedure is based on established best practices for the management of

laboratory chemical waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Futoenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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